Cas no 87848-13-3 (Benzenethiol, 4-(3,4-dichlorophenoxy)-)

• Product Name: Benzenethiol, 4-(3,4-dichlorophenoxy)-
• CAS No: 87848-13-3
• MF: C₁₂H₈Cl₂OS
• MW: 271.162320137024
• CID: 651524
• PubChem ID: 71411969
• Update Time: 2025-04-19

Benzenethiol, 4-(3,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(3,4-dichlorophenoxy)-
• 4-(3,4-dichlorophenoxy)benzenethiol
• 4-(3,4-Dichlorophenoxy)benzene-1-thiol
• 87848-13-3
• DTXSID50831543

• Inchi： 1S/C12H8Cl2OS/c13-11-6-3-9(7-12(11)14)15-8-1-4-10(16)5-2-8/h1-7,16H
• InChI Key： KKALMJNLHRKKDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C=CC(=CC=1)S)Cl

Computed Properties

• Exact Mass: 269.9672914g/mol
• Monoisotopic Mass: 269.9672914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 10.2Ų